(4-benzylpiperazino){2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}methanone

• IUPAC Name: (4-benzylpiperazin-1-yl)-[2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazol-4-yl]methanone
• InChI: InChI=1S/C20H20F3N5OS/c1-14-11-17(20(21,22)23)28(25-14)19-24-16(13-30-19)18(29)27-9-7-26(8-10-27)12-15-5-3-2-4-6-15/h2-6,11,13H,7-10,12H2,1H3
• InChI Key: NXVQGBCCERNHDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(F)(F)F)C2=NC(=CS2)C(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C20H20F3N5OS
• Molecular Weight: 435.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One approach could be the Mannich reaction, where 3-phenyl-1,2,4-triazole-5-thione reacts with benzylpiperazine and formaldehyde. Further optimization and purification steps are necessary to obtain a high yield and pure product.

Molecular Structure Analysis

The compound contains two independent molecules in the asymmetric unit. It forms N–H·N hydrogen-bonded centrosymmetric dimers. Intermolecular hydrogen bonds, C–H·N, C–H·S interactions, and π-ring interactions contribute to crystal stabilization.

Scientific Research Applications

Antibacterial and Antifungal Applications

• Compounds related to the chemical structure have been synthesized and found to exhibit antibacterial activities. For instance, novel thiazolyl pyrazole and benzoxazole compounds have been reported to have antibacterial screening (Landage, Thube, & Karale, 2019).
• Similarly, certain pyrazolyl benzoxazoles have been synthesized and shown to possess antifungal activity (Lv et al., 2013).

CNS Depressant and Anticonvulsant Properties

• Some (1,3-dialkyl-5-amino-1H-pyrazol-4-yl)arylmethanones, structurally related to the query compound, have shown central nervous system depressant activity, potential anticonvulsant properties, and a low order of acute toxicity (Butler, Wise, & Dewald, 1984).

Synthesis and Structural Characterization

• The synthesis and structural characterization of compounds similar to the query chemical have been undertaken, providing insights into their chemical properties and potential applications. An example is the synthesis and crystal structure analysis of a related pyrazolyl methanone compound (Cao et al., 2010).

Cytotoxicity and Potential Anticancer Applications

• A series of trifluoromethyl-substituted pyrazolyl methanones have been synthesized, and their cytotoxicity has been evaluated, suggesting potential applications in cancer research (Bonacorso et al., 2016).

Herbicidal and Insecticidal Activities

• Certain N-phenylpyrazolyl aryl methanones derivatives containing arylthio/sulfinyl/sulfonyl groups have shown favorable herbicidal and insecticidal activities (Wang et al., 2015).